Cas no 1806532-74-0 (5-Iodo-6-(trifluoromethyl)picolinamide)

• Product Name: 5-Iodo-6-(trifluoromethyl)picolinamide
• CAS No: 1806532-74-0
• MF: C₇H₄F₃IN₂O
• MW: 316.019144058228
• CID: 4908770
• Update Time: 2025-06-13

5-Iodo-6-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-(trifluoromethyl)picolinamide

• Inchi： 1S/C7H4F3IN2O/c8-7(9,10)5-3(11)1-2-4(13-5)6(12)14/h1-2H,(H2,12,14)
• InChI Key： RRDNMJGCOKSZCA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(N)=O)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 5-Iodo-6-(trifluoromethyl)picolinamide

Recent Advances in the Study of 5-Iodo-6-(trifluoromethyl)picolinamide (CAS: 1806532-74-0)

The compound 5-Iodo-6-(trifluoromethyl)picolinamide (CAS: 1806532-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative, characterized by its unique trifluoromethyl and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its biological activities.

One of the key areas of research involves the role of 5-Iodo-6-(trifluoromethyl)picolinamide as a building block in medicinal chemistry. Its structural features make it an attractive scaffold for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors targeting cancer-related pathways. The study highlighted the compound's ability to modulate protein-protein interactions, offering new avenues for drug discovery.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of 5-Iodo-6-(trifluoromethyl)picolinamide. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for next-generation antibiotics.

The synthetic accessibility of 5-Iodo-6-(trifluoromethyl)picolinamide has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, addressing one of the key challenges in the commercialization of this compound.

Despite these promising developments, challenges remain in the clinical translation of 5-Iodo-6-(trifluoromethyl)picolinamide-based therapeutics. Pharmacokinetic studies indicate that further modifications may be required to enhance bioavailability and reduce off-target effects. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 5-Iodo-6-(trifluoromethyl)picolinamide (CAS: 1806532-74-0) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with recent advances in synthetic methodologies, position it as a valuable tool for researchers. Future studies will likely focus on expanding its therapeutic potential and addressing current limitations in drug development.